Cas no 17533-08-3 (1,2,4-Trifluoro-5-iodobenzene)

1,2,4-Trifluoro-5-iodobenzene is a fluorinated and iodinated aromatic compound with the molecular formula C₆H₂F₃I. Its unique substitution pattern, featuring both fluorine and iodine atoms, makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. The fluorine atoms enhance electron-withdrawing properties, while the iodine serves as a reactive site for further functionalization. This compound is commonly used in pharmaceutical and agrochemical research for building complex molecular structures. Its stability and reactivity under controlled conditions make it a reliable choice for precision synthesis. Proper handling is required due to its halogenated nature.
1,2,4-Trifluoro-5-iodobenzene structure
1,2,4-Trifluoro-5-iodobenzene structure
Product Name:1,2,4-Trifluoro-5-iodobenzene
CAS No:17533-08-3
MF:C6H2F3I
MW:257.979764461517
MDL:MFCD04973898
CID:1027546
PubChem ID:2760713
Update Time:2025-10-17

1,2,4-Trifluoro-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Trifluoro-5-iodobenzene
    • 1-Iodo-2,4,5-Trifluorobenzene
    • 2,4,5-Trifluoroiodobenzene
    • 2,4,5-Trifluorophenyl iodide
    • 2,3,4-TRIFLUOROIODOBENZENE
    • 1-IODO-2,3,4-TRIFLUOROBENZENE
    • SBB101937
    • Benzene, 1,2,4-trifluoro-5-iodo-
    • AS00099
    • SY026859
    • AB0034078
    • ST2402943
    • X8172
    • CS-0128885
    • DTXSID70375313
    • CK2336
    • AKOS012104418
    • DS-18164
    • A881585
    • 17533-08-3
    • EN300-646043
    • ?2,4,5-Trifluoroiodobenzene
    • SCHEMBL2934814
    • AC7818
    • MFCD04973898
    • 2,4,5-Trifluoro-1-iodobenzene, 95%
    • MDL: MFCD04973898
    • Inchi: 1S/C6H2F3I/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
    • InChI Key: UPCKPWDYXMTASO-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=CC=1F)F)F

Computed Properties

  • Exact Mass: 257.91500
  • Monoisotopic Mass: 257.915
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.9

Experimental Properties

  • Density: 2.078
  • Boiling Point: 180 ºC
  • Flash Point: 66 ºC
  • Refractive Index: 1.543
  • PSA: 0.00000
  • LogP: 2.70850
  • Sensitiveness: Light Sensitive

1,2,4-Trifluoro-5-iodobenzene Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1,2,4-Trifluoro-5-iodobenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2,4-Trifluoro-5-iodobenzene Pricemore >>

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Additional information on 1,2,4-Trifluoro-5-iodobenzene

Recent Advances in the Application of 1,2,4-Trifluoro-5-iodobenzene (CAS: 17533-08-3) in Chemical Biology and Pharmaceutical Research

1,2,4-Trifluoro-5-iodobenzene (CAS: 17533-08-3) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a valuable building block in the synthesis of complex molecules, particularly in the development of novel therapeutics and diagnostic agents. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, enabling the construction of diverse molecular architectures with high precision and selectivity.

One of the most notable applications of 1,2,4-Trifluoro-5-iodobenzene is its use in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design, as it can enhance the metabolic stability, bioavailability, and binding affinity of therapeutic compounds. Researchers have leveraged the reactivity of the iodine substituent in 1,2,4-Trifluoro-5-iodobenzene to introduce fluorine atoms into target molecules via palladium-catalyzed cross-coupling reactions. This approach has been successfully employed in the development of next-generation kinase inhibitors and antimicrobial agents.

In addition to its utility in drug synthesis, 1,2,4-Trifluoro-5-iodobenzene has also been explored as a precursor for the development of positron emission tomography (PET) tracers. The incorporation of fluorine-18 isotopes into this scaffold has enabled the creation of radiolabeled compounds for non-invasive imaging of biological processes. Recent preclinical studies have demonstrated the potential of these tracers in visualizing tumor metabolism and monitoring treatment responses in oncology.

Another emerging area of research involves the use of 1,2,4-Trifluoro-5-iodobenzene in the design of covalent inhibitors. The electrophilic nature of the iodine moiety allows for selective modification of target proteins, offering a unique mechanism of action for therapeutic intervention. Recent work has shown promising results in the development of covalent inhibitors for challenging drug targets, such as KRAS mutants and SARS-CoV-2 proteases.

Despite these advancements, challenges remain in optimizing the synthetic routes and scalability of 1,2,4-Trifluoro-5-iodobenzene-derived compounds. Researchers are actively investigating greener and more efficient methodologies to address these limitations. Recent progress in continuous flow chemistry and photoredox catalysis has shown potential in streamlining the production of these valuable intermediates.

In conclusion, 1,2,4-Trifluoro-5-iodobenzene (CAS: 17533-08-3) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it an indispensable tool for medicinal chemists and chemical biologists. As research in this area progresses, we anticipate further breakthroughs in drug discovery and molecular imaging applications.

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